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Compound of Interest

Compound Name: Vat Black 9

cat. No.: B1171664

An In-depth Technical Guide to Vat Black 9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Vat Black 9 (C.I. 65230; CAS No. 1328-25-2), a complex anthraquinone-
based vat dye. Due to its nature as a commercial product resulting from a complex
condensation reaction, Vat Black 9 is not a single chemical entity but rather a mixture of
closely related, large polycyclic aromatic molecules.

Chemical Identity and Properties

Vat Black 9 is characterized by its deep black color and excellent fastness properties, making it
a widely used dye for cellulosic fibers such as cotton.[1][2] Its identity is established through its
Colour Index (C.I.) number, 65230, and its Chemical Abstracts Service (CAS) number, 1328-
25-2.[1] While a precise molecular weight and a single chemical structure are not definitively
established, a frequently cited molecular formula is C126HssN4O10.[3][4] This formula likely
represents an empirical composition of the complex mixture.

The physical and chemical properties of Vat Black 9 are summarized in the table below.
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Property Value

Appearance Black powder

CAS Number 1328-25-2

C.I. Number 65230

Molecular Formula Ci126H58N4010 (representative)
Solubility in Water Insoluble

Behavior in Conc. H2SO04 Dissolves to form a purple solution

o ) Its reduced leuco form is soluble in alkaline
Behavior in other media ) )
solutions, appearing dark blue.[3]

Dyeing of cotton, viscose, silk, and blended

Applications )
fabrics.[1][2]

Chemical Structure

A single, definitive chemical structure for Vat Black 9 is not available in the public domain. Its
complex nature arises from its manufacturing process, which involves the condensation of
multiple large aromatic molecules. The core structure is based on anthraquinone and its
derivatives.

The synthesis from known precursors suggests a highly complex, polycyclic aromatic
framework. While a precise structural representation is not feasible, the synthesis pathway
provides insight into the fundamental building blocks of the final dye molecules.

Experimental Protocols: Synthesis of Vat Black 9

The manufacturing of Vat Black 9 is a complex chemical process involving the condensation of
several anthraquinone-derived precursors. The primary method described in the literature is a
multi-component reaction carried out in a high-boiling solvent such as nitrobenzene, in the
presence of a copper catalyst and sodium acetate.[1]

Reactants:
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e 8,16-Pyranthrenedione

e Dinaphtho[1,2,3-cd:3',2',1"-Im]perylene-5,10-dione
e 1-Aminoanthracene-9,10-dione

Reaction Conditions:

» Solvent: Nitrobenzene

o Catalyst: Copper oxide

e Promoter: Sodium acetate trihydrate

e Process: The reactants are heated together in the solvent with the catalyst and promoter to
induce a series of condensation and cyclization reactions, leading to the formation of the
complex dye mixture.

The resulting product is then isolated, purified, and processed into a fine powder for use in
dyeing applications.

Diagrams

The following diagrams illustrate the logical relationships in the synthesis of Vat Black 9.
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Reactants

1-Aminoanthracene-9,10-dione

Dinaphtho[1,2,3-cd:3',2',1'-Im]perylene-5,10-dione

8,16-Pyranthrenedione

Reaction Conditions Vat Black 9 (Complex Mixture)
-

Click to download full resolution via product page

Synthesis Pathway of Vat Black 9
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Vat Black 9 (Insoluble)

Reduction (Alkaline Hydrosulfite)

Fiber Impregnation

Oxidation (Air)

Dyed Fiber (Insoluble Dye Trapped)

Click to download full resolution via product page

Vat Dyeing Process for Vat Black 9

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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